molecular formula C9H16N2O B1466853 2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol CAS No. 1189155-33-6

2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol

Cat. No. B1466853
CAS RN: 1189155-33-6
M. Wt: 168.24 g/mol
InChI Key: ALTYQZDIOUHGSR-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol, also known as DEPE, is an organic compound used in various scientific research applications. It is a colorless liquid with a molecular formula of C8H18N2O and a molecular weight of 158.24 g/mol. DEPE has been studied for its biochemical and physiological effects, and its use in laboratory experiments.

Scientific Research Applications

Drug Design and Pharmacology

The pyrazole moiety is a prominent feature in many pharmacologically active compounds. The presence of the 1H-pyrazol-4-yl group in a molecule can contribute to various biological activities, such as antibacterial, antifungal, anti-inflammatory, and antitumor properties . The ethanol group in “2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol” could potentially increase solubility in biological systems, enhancing its potential as a drug candidate.

properties

IUPAC Name

2-(3,5-diethyl-1H-pyrazol-4-yl)ethanol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C9H16N2O/c1-3-8-7(5-6-12)9(4-2)11-10-8/h12H,3-6H2,1-2H3,(H,10,11)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

ALTYQZDIOUHGSR-UHFFFAOYSA-N
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CCC1=C(C(=NN1)CC)CCO
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C9H16N2O
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

168.24 g/mol
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Product Name

2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol

Synthesis routes and methods

Procedure details

Lithium aluminum hydride (190 mg, 4.8 mmol) was added slowly to tetrahydrofuran (10 mL) under 0° C. (3,5-Diethyl-1H-pyrazol-4-yl)-acetic acid ethyl ester (1.0 g, 4.8 mol) in tetrahydrofuran (5 mL) was slowly added under nitrogen atmosphere. The reaction was allowed to slowly warm to room temperature and stirred for 16 h. After the reaction was cooled at 0° C., water (0.3 mL) was added slowly and the reaction was stirred for 30 minutes, filtered through a short silica gel column, which was rinsed with ethyl acetate followed by 20% methanol/methylene chloride. The solution was concentrated in vacuo to provide 2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol (0.8 g, 100% yield).
Quantity
190 mg
Type
reactant
Reaction Step One
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
10 mL
Type
solvent
Reaction Step One
Name
Quantity
0.3 mL
Type
reactant
Reaction Step Two

Retrosynthesis Analysis

AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.

One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.

Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.

Strategy Settings

Precursor scoring Relevance Heuristic
Min. plausibility 0.01
Model Template_relevance
Template Set Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis
Top-N result to add to graph 6

Feasible Synthetic Routes

Reactant of Route 1
Reactant of Route 1
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol
Reactant of Route 2
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol
Reactant of Route 3
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol
Reactant of Route 4
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol
Reactant of Route 5
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol
Reactant of Route 6
2-(3,5-diethyl-1H-pyrazol-4-yl)-ethanol

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